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Introduction
Cobalt-58 (⁵⁸Co) is a valuable radionuclide with applications in medical imaging, particularly as

a radiotracer and for calibration of positron emission tomography (PET) scanners. Its

production often involves the irradiation of a nickel target, leading to the formation of ⁵⁸Co via

the ⁵⁸Ni(n,p)⁵⁸Co nuclear reaction.[1] A critical step in the production of high-purity ⁵⁸Co for

radiopharmaceutical use is its efficient separation from the bulk nickel target material and other

potential impurities. Anion exchange chromatography is a robust and widely employed

technique for this separation, capitalizing on the differential formation of anionic complexes

between cobalt and other elements in specific chemical environments.[2][3][4]

This document provides detailed application notes and protocols for the separation of Cobalt-
58 using anion exchange chromatography, with a focus on the use of strongly basic anion

exchange resins such as Dowex® 1x8.
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Principle of Separation
The separation of cobalt from nickel and other transition metals by anion exchange

chromatography is typically achieved in a hydrochloric acid (HCl) medium.[1][5] In concentrated

HCl solutions, cobalt(II) forms stable anionic chloro-complexes (e.g., [CoCl₃]⁻ and [CoCl₄]²⁻),

which are strongly retained by the positively charged functional groups of a strong base anion

exchange resin.[4] Conversely, nickel(II) does not form stable anionic chloro-complexes under

these conditions and therefore passes through the column unretained.[3][4] By subsequently

reducing the chloride concentration of the eluent, the cobalt chloro-complexes dissociate, and

the now cationic Co²⁺ is eluted from the resin. This principle allows for a highly selective

separation of cobalt from nickel.

Experimental Protocols
This section outlines the detailed methodology for the separation of ⁵⁸Co from an irradiated

nickel target.

1. Materials and Reagents

Anion Exchange Resin: Dowex® 1x8, 100-200 or 200-400 mesh, chloride form.[6][7][8]

Chromatography Column: Glass or polypropylene column with a frit and stopcock.

Reagents:

Concentrated Hydrochloric Acid (HCl), e.g., 9 M and 12 M.

Dilute Hydrochloric Acid (HCl), e.g., 4 M.

Deionized Water.

Nitric Acid (HNO₃) and Hydrogen Peroxide (H₂O₂) for target dissolution (optional,

depending on the target form).

Equipment:

Peristaltic pump (optional, for controlled flow rate).
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Fraction collector (optional).

Gamma-ray spectrometer or multichannel analyzer (MCA) for radionuclide identification

and purity assessment.[1]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectroscopy (AAS) for determination of stable metal impurities.

2. Target Dissolution

The irradiated nickel target (e.g., foil or powder) is dissolved in a suitable acid. A common

method is to use concentrated hydrochloric acid. For complete and rapid dissolution, the

irradiated NiO target can be dissolved in 12 M HCl, followed by evaporation to dryness.[1]

The residue is then redissolved in 9 M HCl to prepare the loading solution.[1]

3. Column Preparation

Prepare a slurry of Dowex® 1x8 resin in deionized water.

Pour the slurry into the chromatography column to achieve the desired bed height.

Wash the resin bed with several column volumes of deionized water to remove any

impurities.

Equilibrate the column by passing 3-5 column volumes of the loading buffer (e.g., 9 M HCl)

through the resin bed.

4. Sample Loading

Dissolve the irradiated nickel target residue in the loading buffer (e.g., 9 M HCl).[1]

Carefully load the dissolved target solution onto the top of the equilibrated anion exchange

column.

Allow the solution to percolate through the resin bed at a controlled flow rate.

5. Elution
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Washing (Nickel Removal): After loading, wash the column with several column volumes of

the loading buffer (e.g., 9 M HCl) to ensure the complete removal of the unretained nickel

and other cationic impurities. The effluent can be collected and monitored for the absence of

⁵⁸Co activity.

Cobalt-58 Elution: Elute the bound ⁵⁸Co from the resin by passing a dilute HCl solution (e.g.,

4 M HCl) through the column.[1] The ⁵⁸Co will be collected in the eluate. Collect the eluate in

fractions and monitor the radioactivity of each fraction to identify the peak containing the

purified ⁵⁸Co.

6. Quality Control

Radionuclidic Purity: Analyze the final purified ⁵⁸Co solution using a gamma-ray

spectrometer to identify and quantify any radionuclide impurities.[1] The characteristic

gamma-ray peaks for ⁵⁸Co are at 810.8 keV.

Radiochemical Purity: Determine the radiochemical purity using techniques like paper

chromatography or thin-layer chromatography. For instance, with Whatman 3MM paper as

the stationary phase and a mobile phase of NH₃:ethanol:water (1:10:20), ⁵⁸CoCl₂ should

have an Rf value of 0.[1]

Chemical Purity: Measure the concentration of any stable metal impurities, particularly

nickel, using ICP-OES or AAS.

Data Presentation
The following tables summarize typical quantitative data for the separation of ⁵⁸Co using anion

exchange chromatography.
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Parameter Value Reference

Resin Type
Dowex® 1x8 (Strongly Basic

Anion Exchanger)
[1]

Loading Solution 9 M HCl [1]

Elution Solution 4 M HCl [1]

Radiochemical Purity > 99% [1]

Nickel Impurity Level < 2 ppm [1]

Radionuclide Half-life Principal Gamma Energy

⁵⁸Co 70.86 days 810.8 keV

Diagrams
Experimental Workflow for ⁵⁸Co Separation
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Caption: Workflow for the separation of Cobalt-58 from an irradiated nickel target.
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Logical Relationship of Species in Anion Exchange
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Caption: Chemical principles of Cobalt-58 separation on an anion exchange resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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